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Compound of Interest

Compound Name: Norflurazon-13C,d3

Cat. No.: B13439323 Get Quote

This technical guide provides an in-depth overview of Norflurazon-13C,d3, an isotopically

labeled form of the herbicide Norflurazon. Designed for researchers, scientists, and drug

development professionals, this document details its chemical structure, physicochemical

properties, and its primary application as an internal standard in analytical methodologies.

Core Chemical Properties
Norflurazon-13C,d3 is a stable isotope-labeled version of Norflurazon, a pre-emergence

herbicide. The labeling with Carbon-13 and deuterium atoms makes it an ideal internal

standard for quantitative analysis of Norflurazon in various matrices, particularly in studies

utilizing mass spectrometry. The physical and chemical properties of Norflurazon-13C,d3 are

summarized in Table 1, with data for the unlabeled Norflurazon provided for comparison.
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Property Norflurazon-13C,d3 Norflurazon (unlabeled)

CAS Number 1346603-47-1[1][2][3] 27314-13-2[1][4]

Molecular Formula C₁₁¹³CH₆D₃ClF₃N₃O C₁₂H₉ClF₃N₃O

Molecular Weight 307.68 g/mol 303.67 g/mol

Accurate Mass 307.0608 303.0386241 Da

Synonyms

4-Chloro-5-(methylamino-

13C,d3)-2-[3-

(trifluoromethyl)phenyl]-3(2H)-

pyridazinone

4-chloro-5-(methylamino)-2-[3-

(trifluoromethyl)phenyl]pyridazi

n-3-one

InChI

InChI=1S/C12H9ClF3N3O/c1-

17-9-6-18-19(11(20)10(9)13)8-

4-2-3-7(5-8)12(14,15)16/h2-

6,17H,1H3/i1+1D3

InChI=1S/C12H9ClF3N3O/c1-

17-9-6-18-19(11(20)10(9)13)8-

4-2-3-7(5-8)12(14,15)16/h2-

6,17H,1H3

SMILES

ClC1=C(N--INVALID-LINK--

([2H])

[2H])C=NN(C2=CC=CC(C(F)

(F)F)=C2)C1=O

CNC1=C(C(=O)N(N=C1)C2=C

C=CC(=C2)C(F)(F)F)Cl

Chemical Structure of Norflurazon-13C,d3
The chemical structure of Norflurazon-13C,d3 is depicted below, highlighting the positions of

the isotopic labels.
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Chemical Structure of Norflurazon-13C,d3
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Caption: Chemical structure of Norflurazon-13C,d3.
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Mechanism of Action: Inhibition of Carotenoid
Biosynthesis
Norflurazon acts as a bleaching herbicide by inhibiting the carotenoid biosynthesis pathway.

Specifically, it targets and inhibits the enzyme phytoene desaturase (PDS). This enzyme is

critical for converting phytoene into ζ-carotene, a precursor for colored carotenoids. The

inhibition of PDS leads to an accumulation of phytoene and a depletion of downstream

carotenoids. These carotenoids are essential for protecting chlorophyll from photo-oxidation.

Without them, chlorophyll is rapidly degraded by light, leading to the characteristic bleaching of

the plant tissue.

The signaling pathway below illustrates the point of inhibition by Norflurazon.

Geranylgeranyl diphosphate Phytoene Phytoene Synthase

Phytoene Desaturase (PDS) ζ-Carotene Lycopene ZDS α- & β-Carotenes LCYB/E Xanthophylls
Norflurazon

 Inhibition

Click to download full resolution via product page

Caption: Norflurazon inhibits phytoene desaturase in the carotenoid pathway.

Experimental Protocols: Use as an Internal Standard
Due to its structural similarity and mass difference, Norflurazon-13C,d3 is an excellent internal

standard for the quantification of Norflurazon in environmental and biological samples. The

general workflow for such an analysis using liquid chromatography-mass spectrometry (LC-

MS) is outlined below.

1. Sample Preparation:

A known amount of Norflurazon-13C,d3 is spiked into the sample (e.g., soil extract, water

sample, or tissue homogenate) before extraction.
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The sample is then subjected to an extraction procedure (e.g., solid-phase extraction or

liquid-liquid extraction) to isolate the analyte and the internal standard.

The extract is concentrated and reconstituted in a suitable solvent for LC-MS analysis.

2. LC-MS Analysis:

The extract is injected into an LC system for chromatographic separation of Norflurazon from

other matrix components.

The eluent from the LC is introduced into a mass spectrometer, typically a triple quadrupole

instrument, for detection and quantification.

The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, with

specific precursor-to-product ion transitions monitored for both Norflurazon and

Norflurazon-13C,d3.

3. Quantification:

A calibration curve is generated by analyzing a series of standards containing known

concentrations of Norflurazon and a constant concentration of Norflurazon-13C,d3.

The ratio of the peak area of Norflurazon to the peak area of Norflurazon-13C,d3 is plotted

against the concentration of Norflurazon.

The concentration of Norflurazon in the unknown sample is then determined by calculating

the peak area ratio in the sample and interpolating from the calibration curve.

The use of an isotopically labeled internal standard like Norflurazon-13C,d3 corrects for

variations in extraction efficiency, matrix effects, and instrument response, leading to highly

accurate and precise quantification.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the quantitative analysis of

Norflurazon using Norflurazon-13C,d3 as an internal standard.
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Caption: Workflow for Norflurazon analysis using a labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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